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Compound of Interest

Compound Name: Fmoc-Leu-OH-15N

Cat. No.: B558010

The calculated molecular weight of N-(9-Fluorenylmethoxycarbonyl)-L-leucine-15N (Fmoc-
Leu-OH-15N) is 354.41 g/mol . This value is derived from its chemical formula by incorporating
the specific mass of the stable heavy isotope of nitrogen, 1°N.

This guide provides a detailed breakdown of the molecular composition and the calculation
process for determining the molecular weight of this isotopically labeled amino acid, a
compound frequently utilized in peptide synthesis and proteomics research.

Chemical Structure and Formula

Fmoc-Leu-OH-15N is a derivative of the amino acid Leucine, where the alpha-amino group is
protected by a Fluorenylmethoxycarbonyl (Fmoc) group. The key feature of this molecule is the
substitution of the naturally abundant 1*N nitrogen atom with the heavier, stable isotope 1°N.

o Standard Fmoc-Leu-OH: The chemical formula is C21H23NOa.[1][2][3]

« |sotopically Labeled Fmoc-Leu-OH-15N: The incorporation of the 1°N isotope results in the
formula C21H23°NOa.

The molecular weight of the unlabeled Fmoc-Leu-OH is 353.41 g/mol .[3][4] The increase in
mass is due to the presence of the heavier nitrogen isotope.

Calculation of Molecular Weight

© 2025 BenchChem. All rights reserved. 1/4 Tech Support


https://www.benchchem.com/product/b558010?utm_src=pdf-interest
https://www.benchchem.com/product/b558010?utm_src=pdf-body
https://www.benchchem.com/product/b558010?utm_src=pdf-body
https://www.benchchem.com/product/b558010?utm_src=pdf-body
https://www.bldpharm.com/products/35661-60-0.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5477829.htm
https://www.sigmaaldrich.com/US/en/product/aldrich/47633
https://www.benchchem.com/product/b558010?utm_src=pdf-body
https://www.sigmaaldrich.com/US/en/product/aldrich/47633
https://activotec.com/product/fmoc-leu-oh/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b558010?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

The molecular weight is the sum of the atomic weights of all atoms in the molecule. The
calculation relies on the precise atomic masses of the constituent elements, with special
attention to the isotopic mass of 1°N.

For this calculation, the following atomic weights are used.

Atomic Weight (

Element Symbol Source
g/mol)

Carbon C 12.011 Standard Value

Hydrogen H 1.008 Standard Value

Oxygen @] 15.999 Standard Value

Nitrogen-15 15N 15.000109 [5][6][7]

The molecular weight is calculated based on the chemical formula C21H232°NOQOa.

Atomic Weight (

Element Count Total Mass ( g/mol )
g/mol)

Carbon (C) 21 12.011 252.231

Hydrogen (H) 23 1.008 23.184

Nitrogen-15 (*°N) 1 15.0001 15.0001

Oxygen (O) 4 15.999 63.996

Total Molecular
Weight

354.4111

After rounding to two decimal places, the final molecular weight is 354.41 g/mol .

Note on Experimental Protocols and Visualizations

The determination of a molecular weight is a computational process based on a known
chemical formula and standard atomic masses. As such, it does not involve experimental
procedures or signaling pathways. Therefore, the requested experimental protocols and
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Graphviz diagrams are not applicable to this specific topic. The data is best represented in the
tabular formats provided above for clarity and precision.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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